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Compound of Interest

Compound Name: RepSox

Cat. No.: B1680525 Get Quote

Essential guidance for the safe and compliant disposal of RepSox, a potent and selective

inhibitor of the TGF-β type I receptor, is critical for maintaining laboratory safety and

environmental protection. This document outlines the necessary procedures for researchers,

scientists, and drug development professionals to handle and dispose of RepSox waste

streams in accordance with safety and environmental regulations.

Immediate Safety and Handling Precautions
Before handling RepSox, it is imperative to consult the Safety Data Sheet (SDS) provided by

the supplier. While some suppliers classify RepSox in its free base form as hazardous—

harmful if swallowed and very toxic to aquatic life with long-lasting effects—the hydrochloride

salt is sometimes listed as non-hazardous. However, due to the potential for environmental

toxicity, it is prudent to handle all forms of RepSox with a high degree of caution and to prevent

its release into the environment.

Standard personal protective equipment (PPE), including a lab coat, safety glasses with side

shields, and chemical-resistant gloves, should be worn at all times when handling RepSox
powder or solutions. All manipulations of the solid compound or concentrated stock solutions

should be performed in a chemical fume hood to avoid inhalation of dust or aerosols.

Quantitative Data Summary
For quick reference, the key chemical and physical properties of RepSox are summarized in

the table below.
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Property Value

Molecular Formula C₁₇H₁₃N₅

Molecular Weight 287.32 g/mol

CAS Number 446859-33-2

Appearance Crystalline solid

Solubility Soluble in DMSO and Methanol

Storage Temperature +4°C

Step-by-Step Disposal Procedures
The proper disposal of RepSox and associated waste requires careful segregation and

handling to protect personnel and the environment. In-lab deactivation of RepSox is not

recommended due to the lack of established and validated protocols. Therefore, all RepSox
waste should be treated as hazardous chemical waste.

Waste Segregation
Proper segregation of waste at the point of generation is the first and most critical step. Three

main waste streams should be considered for RepSox:

Solid Waste: Includes unused or expired RepSox powder, contaminated gloves, weigh

boats, pipette tips, and other disposable labware.

Liquid Waste: Encompasses spent cell culture media containing RepSox, stock solutions,

and solvent rinses from cleaning contaminated glassware.

Sharps Waste: Consists of needles, syringes, or other sharps contaminated with RepSox.

Disposal of Solid RepSox Waste
Collection: Place all non-sharp, solid waste contaminated with RepSox into a designated,

leak-proof plastic bag or container clearly labeled as "RepSox Solid Waste" and with the

appropriate hazardous waste symbol.
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Storage: Store the sealed waste container in a designated secondary containment bin within

the laboratory, away from incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's environmental health and

safety (EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of

solid RepSox waste in the regular trash.

Disposal of Liquid RepSox Waste
Aqueous Waste: Collect all aqueous waste containing RepSox, such as treated cell culture

media, in a dedicated, sealed, and shatter-proof container. The container must be clearly

labeled "Aqueous RepSox Waste" and include the concentration of RepSox and any other

hazardous components. Do not pour any RepSox-containing solutions down the drain.

Solvent-Based Waste: Collect organic solvent waste containing RepSox (e.g., DMSO stock

solutions, methanol rinses) in a separate, appropriately rated solvent waste container. Label

the container "Halogenated" or "Non-halogenated" solvent waste as appropriate, and list

"RepSox" and its approximate concentration as a component.

Storage: Store liquid waste containers in secondary containment, segregated by waste type

(e.g., aqueous, solvent-based), and in a well-ventilated area.

Disposal: Contact your institution's EHS office for collection and disposal of the hazardous

liquid waste.

Disposal of Sharps Waste
Collection: Immediately place all sharps contaminated with RepSox into a designated,

puncture-proof sharps container.

Labeling: The sharps container should be clearly labeled as containing RepSox-

contaminated sharps.

Disposal: Once the sharps container is full, seal it and arrange for its disposal through your

institution's EHS-approved sharps disposal procedures.

Spill Management
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In the event of a RepSox spill, the following steps should be taken immediately:

Evacuate and Secure: Alert others in the area and restrict access to the spill site.

Assess the Spill: If the spill is large or involves a highly concentrated solution, contact your

institution's EHS office immediately.

Cleanup (for small spills):

For solid spills, carefully cover the powder with a damp paper towel to avoid raising dust.

Gently scoop the material into a designated hazardous waste container.

For liquid spills, absorb the liquid with an inert absorbent material (e.g., vermiculite, sand,

or chemical spill pillows).

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol or methanol),

followed by a soap and water solution. All cleaning materials must be disposed of as

hazardous solid waste.

Report: Report the spill to your laboratory supervisor and EHS office, as required by your

institution's policies.

Experimental Workflow for RepSox Disposal
The logical flow for making decisions regarding the proper disposal of RepSox waste is

illustrated in the diagram below.
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RepSox Waste Disposal Decision Workflow

RepSox Waste Generated

Identify Waste Type

Solid Waste
(e.g., gloves, tips, powder)

Solid

Liquid Waste
(e.g., media, solutions)

Liquid

Sharps Waste
(e.g., needles, syringes)

Sharps

Collect in Labeled,
Leak-Proof Container

Segregate Aqueous &
Solvent Waste in Labeled,

Sealed Containers

Place in Labeled,
Puncture-Proof Sharps Container

Store in Designated
Secondary Containment Area

Arrange Pickup by EHS or
Licensed Waste Contractor

Click to download full resolution via product page

Caption: Decision workflow for the proper segregation and disposal of RepSox waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of RepSox, minimizing risks to themselves, their colleagues, and the environment,

thereby fostering a culture of safety and responsibility.

To cite this document: BenchChem. [Proper Disposal of RepSox: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680525#repsox-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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